Cas no 153257-97-7 (Benzene,1,3-difluoro-5-(1-propyn-1-yl)-)

Benzene,1,3-difluoro-5-(1-propyn-1-yl)- structure
153257-97-7 structure
Product Name:Benzene,1,3-difluoro-5-(1-propyn-1-yl)-
CAS No:153257-97-7
MF:C9H6F2
MW:152.140749454498
CID:98987
PubChem ID:45090546
Update Time:2025-04-18

Benzene,1,3-difluoro-5-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-difluoro-5-(1-propyn-1-yl)-
    • 1,3-difluoro-5-prop-1-ynylbenzene
    • Benzene, 1,3-difluoro-5-(1-propynyl)- (9CI)
    • DTXSID60666641
    • 153257-97-7
    • 1,3-Difluoro-5-(1-Propyn-1-Yl)Benzene
    • 1,3-Difluoro-5-(prop-1-yn-1-yl)benzene
    • SCHEMBL8005775
    • Inchi: 1S/C9H6F2/c1-2-3-7-4-8(10)6-9(11)5-7/h4-6H,1H3
    • InChI Key: KBILNDPSXJZJHV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C#CC)C=1)F

Computed Properties

  • Exact Mass: 152.04378
  • Monoisotopic Mass: 152.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 0
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